1-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-4,6-dihydroxy-2-methyl-, cis-
Overview
Description
1-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-4,6-dihydroxy-2-methyl-, cis- is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol. The purity is usually 95%.
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Properties
CAS No. |
23844-68-0 |
|---|---|
Molecular Formula |
C11H13NO4 |
Molecular Weight |
223.22 g/mol |
IUPAC Name |
(1S,4S)-4,6-dihydroxy-2-methyl-3,4-dihydro-1H-isoquinoline-1-carboxylic acid |
InChI |
InChI=1S/C11H13NO4/c1-12-5-9(14)8-4-6(13)2-3-7(8)10(12)11(15)16/h2-4,9-10,13-14H,5H2,1H3,(H,15,16)/t9-,10+/m1/s1 |
InChI Key |
VSSKFNRRWHWEJV-ZJUUUORDSA-N |
SMILES |
CN1CC(C2=C(C1C(=O)O)C=CC(=C2)O)O |
Isomeric SMILES |
CN1C[C@H](C2=C([C@H]1C(=O)O)C=CC(=C2)O)O |
Canonical SMILES |
CN1CC(C2=C(C1C(=O)O)C=CC(=C2)O)O |
Origin of Product |
United States |
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